Cas no 497880-23-6 (Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-)
497880-23-6 structure
Product Name:Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-
CAS No:497880-23-6
MF:C18H29N5O2
MW:347.45516371727
CID:1532048
Update Time:2024-08-23
Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)- Chemical and Physical Properties
Names and Identifiers
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- Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-
- Dodecanoic acid, 11-methyl-9-(9H-purin-6-ylamino)-
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- Inchi: 1S/C18H29N5O2/c1-13(2)10-14(8-6-4-3-5-7-9-15(24)25)23-18-16-17(20-11-19-16)21-12-22-18/h11-14H,3-10H2,1-2H3,(H,24,25)(H2,19,20,21,22,23)
- InChI Key: FLBILHUIGCJSDE-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCCCCCC(NC1=C2C(=NC=N1)NC=N2)CC(C)C
Computed Properties
- Exact Mass: 347.23237
Experimental Properties
- Density: 1.179±0.06 g/cm3(Predicted)
- Boiling Point: 622.6±45.0 °C(Predicted)
- PSA: 98.44
- pka: 4.78±0.10(Predicted)
Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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